Cas no 952737-54-1 ((6-Methoxybenzobfuran-2-yl)boronic Acid)

• Product Name: (6-Methoxybenzobfuran-2-yl)boronic Acid
• CAS No: 952737-54-1
• MF: C₉H₉BO₄
• MW: 191.976362943649
• MDL: MFCD18250058
• CID: 1987585
• PubChem ID: 50878582
• Update Time: 2025-07-01

(6-Methoxybenzobfuran-2-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Methoxy-1-benzofuran-2-yl)boronic acid
• SureCN4494679
• 6-methoxy-1-benzofuran-2-ylboronic acid
• AB72247
• 6-METHOXYBENZOFURAN-2-YLBORONIC ACID
• 6-METHOXYBENZOFURAN-2-BORONIC ACID
• (6-Methoxybenzofuran-2-yl)boronic acid
• AK158879
• MPLLPTYEVKJTJR-UHFFFAOYSA-N
• FCH1158344
• AX8251207
• ST2402496
• (6-Methoxybenzo[b]furan-2-yl)boronic Acid
• B-(6-Methoxy-2-benzofuranyl)boronic acid (ACI)
• CNB73754
• SY115127
• MFCD18250058
• DB-296618
• AKOS005146264
• DS-9407
• DTXSID40678924
• F17467
• SCHEMBL4494679
• (6-Methoxybenzofuran-2-yl)boronicacid
• 952737-54-1
• (6-Methoxybenzobfuran-2-yl)boronic Acid

• MDL： MFCD18250058
• Inchi： 1S/C9H9BO4/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5,11-12H,1H3
• InChI Key： MPLLPTYEVKJTJR-UHFFFAOYSA-N
• SMILES： OB(C1=CC2C(=CC(=CC=2)OC)O1)O

Computed Properties

• Exact Mass: 192.05900
• Monoisotopic Mass: 192.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 377.1±45.0 °C at 760 mmHg
• Flash Point: 181.9±28.7 °C
• PSA: 62.83000
• LogP: 0.12120
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(6-Methoxybenzobfuran-2-yl)boronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on (6-Methoxybenzobfuran-2-yl)boronic Acid

Introduction to (6-Methoxybenzobfuran-2-yl)boronic Acid (CAS No. 952737-54-1)

(6-Methoxybenzobfuran-2-yl)boronic Acid, with the chemical identifier CAS No. 952737-54-1, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique benzobfuran core structure and a methoxy substituent at the 6-position, exhibits a range of intriguing chemical properties that make it a valuable intermediate in organic synthesis and drug development.

The benzobfuran moiety, a fused heterocyclic system consisting of a benzene ring and a furan ring, contributes to the compound's structural complexity and reactivity. The presence of the boronic acid functional group at the 2-position of the benzobfuran ring enhances its utility in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are widely employed in the synthesis of complex organic molecules. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focusing on boronic acid derivatives due to their broad applicability in medicinal chemistry. The (6-Methoxybenzobfuran-2-yl)boronic Acid has been explored as a key intermediate in the synthesis of various therapeutic agents. Its role in developing novel drugs has been highlighted in several studies, particularly those targeting neurological disorders and cancer. The methoxy group at the 6-position of the benzobfuran ring not only influences the electronic properties of the molecule but also impacts its interactions with biological targets.

One of the most notable applications of this compound is in the field of antitumor drug development. Researchers have leveraged its reactivity to synthesize novel benzobfuran-based inhibitors that exhibit potent activity against various cancer cell lines. The boronic acid moiety facilitates the introduction of biaryl structures, which are known to be crucial for binding to specific enzymatic targets involved in cancer progression. For instance, studies have demonstrated that derivatives of (6-Methoxybenzobfuran-2-yl)boronic Acid can inhibit kinases and other enzymes that play a pivotal role in tumor growth and metastasis.

The compound's utility extends beyond oncology; it has also been investigated for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzobfuran scaffold is known to interact with biological receptors and enzymes, making it an attractive candidate for developing neuroprotective agents. Preliminary studies have shown that certain derivatives can modulate neurotransmitter activity and reduce oxidative stress, which are key pathological features of these diseases.

From a synthetic chemistry perspective, (6-Methoxybenzobfuran-2-yl)boronic Acid serves as a versatile building block for constructing more complex molecules. Its compatibility with various cross-coupling reactions allows chemists to introduce diverse functional groups and explore new chemical space. This flexibility has enabled the development of innovative synthetic strategies that could potentially lead to more efficient drug discovery processes.

The (6-Methoxybenzobfuran-2-yl)boronic Acid is also being explored in materials science applications. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of new materials for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune its properties through functionalization offers exciting possibilities for designing advanced materials with tailored functionalities.

In conclusion, (6-Methoxybenzobfuran-2-yl)boronic Acid (CAS No. 952737-54-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, particularly in antitumor and neuroprotective agents, underscores its importance in drug development. Additionally, its applications in materials science highlight its versatility beyond traditional chemical applications. As research continues to uncover new uses for this compound, its impact on science and technology is likely to grow even further.